ethyl 2-[1-methyl-9-(4-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• IUPAC Name: ethyl 2-[1-methyl-9-(4-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C20H23N5O4/c1-4-29-15(26)12-25-18(27)16-17(22(3)20(25)28)21-19-23(10-5-11-24(16)19)14-8-6-13(2)7-9-14/h6-9H,4-5,10-12H2,1-3H3
• InChI Key: NKZIHZXHUSEGLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2CCCN3C4=CC=C(C=C4)C)N(C1=O)C
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

Ethyl 2-[1-methyl-9-(4-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-[1-methyl-9-(4-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-[1-methyl-9-(4-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) discusses the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, highlighting the potential for similar compounds to serve in therapeutic agent development Rahmouni et al., 2016. The detailed synthesis process and evaluation of these compounds underscore the importance of such research in discovering new treatments for critical health conditions.

Synthesis and Transformations

Bevk et al. (2001) explore the synthesis and transformations of ethyl (Z)-2-(2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)-3-(dimethylamino)propenoate, which demonstrates the chemical versatility and potential applications of these compounds in creating various derivatives with potentially unique properties Bevk et al., 2001.

Antimicrobial and Antioxidant Activities

Wardkhan et al. (2008) report on new approaches for the synthesis of thiazoles and their fused derivatives, displaying antimicrobial activities. This study reflects the broad spectrum of applications for heterocyclic compounds in addressing microbial resistance and finding new antimicrobial agents Wardkhan et al., 2008.

Chemoenzymatic Synthesis

Ramesh et al. (2017) delve into the chemoenzymatic synthesis of HMG-CoA reductase inhibitor Rosuvastatin, showcasing the application of complex organic syntheses in the development of clinically significant medications. The process highlights the intricate steps and precision required in synthesizing pharmaceutical compounds Ramesh et al., 2017.

Antioxidant and Antimicrobial Synthesis

Youssef and Amin (2012) focus on the microwave-assisted synthesis of thiazolopyrimidine derivatives with potential antioxidant and antimicrobial activity. Their research underscores the innovative methodologies in chemical synthesis that can lead to the discovery of compounds with significant biological activities Youssef & Amin, 2012.